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Compound of Interest

Compound Name: 5-Diazoimidazole-4-carboxamide

Cat. No.: B1140617

In the landscape of chemical biology and drug discovery, photo-crosslinking agents are
indispensable tools for elucidating molecular interactions. This guide provides a comprehensive
comparison of 5-Diazoimidazole-4-carboxamide (DICA) with established photo-crosslinking
agents, offering researchers, scientists, and drug development professionals a detailed
analysis of its potential and performance. While DICA is a known photosensitive compound, its
application as a photo-crosslinking agent is less documented than mainstream alternatives.
This guide will, therefore, evaluate its properties based on the known reactivity of diazo
compounds and compare them against widely used agents.

Performance Comparison of Photo-Crosslinking
Agents

The efficacy of a photo-crosslinking agent is determined by several key parameters, including
its activation wavelength, the reactivity of the intermediate species, and its crosslinking
efficiency. Below is a comparative summary of DICA and other common photo-crosslinkers.
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reducing agents.

Mechanism of Action: A Visual Overview

Upon photoactivation, these agents generate highly reactive intermediates that form covalent

bonds with nearby molecules, thus "crosslinking” them. The general mechanism for diazo

compounds like DICA involves the light-induced expulsion of nitrogen gas to produce a reactive

carbene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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